Cas no 34419-09-5 (6-[2-(diethylamino)ethyl]-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione)

6-[2-(diethylamino)ethyl]-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione structure
34419-09-5 structure
Product Name:6-[2-(diethylamino)ethyl]-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
CAS No:34419-09-5
MF:C12H18N2O2S2
MW:286.413520336151
CID:1464169
PubChem ID:36826
Update Time:2025-04-20

6-[2-(diethylamino)ethyl]-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-[2-(diethylamino)ethyl]-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
    • 6-[2-(diethylamino)ethyl]-2,3-dihydro-[1,4]dithiino[2,3-c]pyrrole-5,7-dione
    • 5,6-Dihydro-N-(2-(diethylamino)ethyl)-p-dithiin-2,3-dicarboximide
    • p-DITHIIN-2,3-DICARBOXIMIDE, 5,6-DIHYDRO-N-(2-(DIETHYLAMINO)ETHYL)-
    • 5H-1,4-Dithiino(2,3-c)pyrrole-5,7(6H)-dione, 2,3-dihydro-6-(2-(diethylamino)ethyl)-
    • DTXSID50187996
    • 34419-09-5
    • Inchi: 1S/C12H18N2O2S2/c1-3-13(4-2)5-6-14-11(15)9-10(12(14)16)18-8-7-17-9/h3-8H2,1-2H3
    • InChI Key: WBWKJUVLWCTQAW-UHFFFAOYSA-N
    • SMILES: S1CCSC2=C1C(N(C2=O)CCN(CC)CC)=O

Computed Properties

  • Exact Mass: 286.08114
  • Monoisotopic Mass: 286.080969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.31
  • Boiling Point: 401.5°C at 760 mmHg
  • Flash Point: 196.6°C
  • Refractive Index: 1.626
  • PSA: 40.62
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